Cas no 57257-50-8 (2H-Furo[3,4-b]pyran-4,5(3H,7H)-dione, 2,2-dimethyl-)

• Product Name: 2H-Furo[3,4-b]pyran-4,5(3H,7H)-dione, 2,2-dimethyl-
• CAS No: 57257-50-8
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 345977
• PubChem ID: 12232613
• Update Time: 2025-04-19

2H-Furo[3,4-b]pyran-4,5(3H,7H)-dione, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Furo[3,4-b]pyran-4,5(3H,7H)-dione, 2,2-dimethyl-
• 2,2-dimethyl-3,7-dihydrofuro[3,4-b]pyran-4,5-dione
• DTXSID10481609
• 57257-50-8

• Inchi： 1S/C9H10O4/c1-9(2)3-5(10)7-6(13-9)4-12-8(7)11/h3-4H2,1-2H3
• InChI Key： UAUMUXZPGPKFDP-UHFFFAOYSA-N
• SMILES： O1C2COC(C=2C(CC1(C)C)=O)=O

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6